Cas no 1807098-54-9 (Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate)

• Product Name: Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate
• CAS No: 1807098-54-9
• MF: C₁₀H₇F₂IN₂O₂
• MW: 352.076061487198
• CID: 4876301
• Update Time: 2025-06-13

Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate

• Inchi： 1S/C10H7F2IN2O2/c1-17-7(16)2-5-4-15-9(10(11)12)8(13)6(5)3-14/h4,10H,2H2,1H3
• InChI Key： DDCKRBGCXFRCHA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1C#N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate

Recent Advances in the Synthesis and Applications of Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate (CAS: 1807098-54-9)

Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate (CAS: 1807098-54-9) is a highly specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its utility in the development of novel drug candidates, making it a focal point for researchers in medicinal chemistry.

The structural uniqueness of Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate lies in its multifunctional groups, including the cyano, difluoromethyl, and iodo substituents, which provide versatile reactivity for further chemical modifications. These features enable the compound to act as a scaffold for the construction of complex molecules with potential pharmacological activities. Recent synthetic methodologies have focused on optimizing the yield and purity of this intermediate, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate in the synthesis of potent kinase inhibitors. The study revealed that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinases implicated in cancer progression. The findings underscore the compound's potential as a cornerstone in the development of targeted therapies for oncology.

Another notable application of Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate is its role in the design of fluorinated pharmaceuticals. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates. Recent pharmacokinetic studies have confirmed that fluorinated derivatives of this compound exhibit improved plasma half-lives and tissue penetration, making them attractive candidates for further preclinical evaluation.

Despite its promising applications, challenges remain in the large-scale production and purification of Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate. Current research efforts are directed toward developing more sustainable and cost-effective synthetic routes, with a focus on minimizing hazardous byproducts and improving overall efficiency. Collaborative initiatives between academia and industry are expected to drive innovations in this area, paving the way for broader utilization of this valuable intermediate.

In conclusion, Methyl 4-cyano-2-(difluoromethyl)-3-iodopyridine-5-acetate (CAS: 1807098-54-9) represents a pivotal building block in modern medicinal chemistry. Its versatile reactivity and potential therapeutic applications make it a subject of ongoing research and development. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in the discovery of next-generation pharmaceuticals.